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Compound of Interest

Compound Name: 1-Bromo-1,1-dichloroacetone

Cat. No.: B15549676

Technical Guide: 1-Bromo-1,1-dichloroacetone

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of safety data sheet information for 1-Bromo-
1,1-dichloroacetone and related compounds. It is intended for informational purposes for
researchers and professionals in laboratory settings. This is not a substitute for a certified
Safety Data Sheet (SDS). Always consult the specific SDS for the material you are using before
handling. 1-Bromo-1,1-dichloroacetone is identified as a chlorine dioxide disinfection
byproduct found in drinking water.[1][2][3]

Hazard Identification and Classification

Based on data from structurally similar compounds, 1-Bromo-1,1-dichloroacetone is
anticipated to be a hazardous substance. The following tables summarize the potential
hazards.

GHS Hazard Classification (Anticipated)
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 3 H301: Toxic if swallowed.[4]
o H311: Toxic in contact with
Acute Toxicity, Dermal Category 3 )
skin.[4]
Acute Toxicity, Inhalation Category 1 H330: Fatal if inhaled.[4]

Skin Corrosion/Irritation

Category 1B/ 2

H314: Causes severe skin
burns and eye damage.[4] /
H315: Causes skin irritation.[5]

Serious Eye Damage/Eye

Irritation

Category 1/2

H318: Causes serious eye
damage.[6] / H319: Causes

serious eye irritation.[5]

Flammable Liquids Category 4 H227: Combustible liquid.[4]

] H400: Very toxic to aquatic life.
Aquatic Hazard (Acute) Category 1 6]

] ) H410: Very toxic to aquatic life
Aquatic Hazard (Chronic) Category 1

with long lasting effects.[4][6]

Note: This classification is inferred from related compounds like 1,3-dichloroacetone and

bromoacetone.

Hazard Pictograms (Anticipated)
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Pictogram

Description

Skull and Crossbones

Acute Toxicity (fatal or toxic)

Corrosion

Skin Corrosion, Serious Eye Damage

Exclamation Mark

Skin Irritation, Eye Irritation

Health Hazard

Respiratory Sensitizer, Carcinogen, etc.

(potential)

Environment

Hazardous to the Aquatic Environment

Flame

Flammable

Physical and Chemical Properties

The following table summarizes the known or predicted physical and chemical properties of 1-

Bromo-1,1-dichloroacetone and a related compound.

Property Value Source

Molecular Formula CsHsBrCl20 [1]

Molecular Weight 205.87 g/mol [1]
Colorless to pale yellow liquid

Appearance o [7]
(anticipated)

Boiling Point 137 °C (for Bromoacetone) [718]

Flash Point 51 °C (for Bromoacetone) [8]

) 1.634 g/cm3 (for

Density [7]
Bromoacetone)
Very slightly soluble in water.

Solubility Soluble in ether, alcohols,
benzene, acetone.[8]
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Experimental Protocols: Safe Handling and
Emergency Procedures

Given the anticipated high toxicity and corrosivity, stringent safety protocols must be followed.

Personal Protective Equipment (PPE)

Protection Type Specification

Wear chemical safety goggles and a face shield.

[5]19]

Eye/Face Protection

Wear appropriate protective gloves (e.g., nitrile
Skin Protection rubber) and clothing to prevent skin exposure.
[10]

Use a NIOSH/MSHA or European Standard EN

149 approved respirator if exposure limits are
Respiratory Protection exceeded or if irritation or other symptoms are

experienced.[10] Work under a chemical fume

hood is mandatory.[4]

Engineering Controls
o Work in a well-ventilated area, preferably in a chemical fume hood.[4][10]
o Ensure that eyewash stations and safety showers are close to the workstation location.[10]

Spill and Leak Procedures

Evacuate: Immediately evacuate personnel from the spill area.[11]

Ventilate: Ensure adequate ventilation.

Containment: Absorb the spill with inert material (e.g., vermiculite, dry sand, or earth) and
place it in a sealed container for disposal.[11] Do not let the product enter drains.[4]

Decontamination: Clean the spill area thoroughly.
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» Waste Disposal: Dispose of contaminated materials as hazardous waste in accordance with
local, state, and federal regulations.[11]

First Aid Measures

Immediate medical attention is required for all routes of exposure.[10]

Exposure Route First Aid Procedure

Move the person to fresh air. If breathing has
Inhalation stopped, perform artificial respiration. Seek

immediate medical attention.[12][13]

Immediately flush the skin with plenty of water
) for at least 15 minutes while removing
Skin Contact ] ) ] ] ]
contaminated clothing. Seek immediate medical

attention.[10][12]

Immediately rinse the eyes with large amounts

of water for at least 15 minutes, occasionally
Eye Contact . )

lifting the upper and lower eyelids. Seek

immediate medical attention.[10][12]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion . o ]
unconscious person. Call a physician or poison

control center immediately.[10][13][14]

Fire-Fighting Measures

» Extinguishing Media: Use dry chemical, carbon dioxide (CO32), alcohol-resistant foam, or
water spray.[10]

e Hazards from Combustion: Hazardous decomposition products include carbon monoxide,
carbon dioxide, hydrogen chloride gas, and hydrogen bromide.[10] Containers may explode
when heated.[10][11]

o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[10]
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Toxicological Information

Detailed toxicological data for 1-Bromo-1,1-dichloroacetone is not readily available. However,
related compounds are known to be highly toxic and lachrymatory (tear-inducing).[7][11] It is
anticipated to be harmful if swallowed, in contact with skin, and fatal if inhaled.[4][9]
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Caption: Logical workflow for hazard identification and response when handling hazardous
chemicals.
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Caption: A generalized experimental workflow for handling hazardous chemicals like 1-Bromo-
1,1-dichloroacetone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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